Cas no 2227703-85-5 ((1S)-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-amine
• CAS No: 2227703-85-5
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 6259180
• PubChem ID: 165634107
• Update Time: 2025-05-20

(1S)-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2227703-85-5
• (1S)-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-amine
• EN300-1985650

• Inchi： 1S/C8H11ClN2O/c1-5(10)7-6(9)3-4-11-8(7)12-2/h3-5H,10H2,1-2H3/t5-/m0/s1
• InChI Key： SJRGEBGFTQRIBQ-YFKPBYRVSA-N
• SMILES： ClC1C=CN=C(C=1[C@H](C)N)OC

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.1Ų

Additional information on (1S)-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-amine

The Compound CAS No 2227703-85-5: (1S)-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-amine

The compound with CAS No 2227703-85-5, known as (1S)-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-amine, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and chemical synthesis. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine and methoxy groups, along with an ethanamine moiety in the S configuration. The combination of these functional groups makes it a versatile building block for various chemical reactions and drug development processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methods, including asymmetric catalysis and multi-component reactions. These methods have not only improved the yield but also enhanced the stereochemical control, making it possible to produce enantiomerically pure samples. The ability to control stereochemistry is particularly important in pharmaceutical applications, where the S configuration of this compound plays a critical role in its biological activity.

One of the most promising areas of research involving CAS No 2227703-85-5 is its application in drug discovery. The compound has shown potential as a lead molecule in the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have demonstrated that this compound can modulate key enzymes and receptors involved in cellular signaling pathways, making it a valuable tool for designing novel drugs with improved efficacy and reduced side effects.

In addition to its pharmacological applications, (1S)-1-(4-chloro-2-methoxypyridin-3-yl)ethan-1-amine has also found use in agrochemicals and materials science. Its ability to act as a chiral catalyst in asymmetric synthesis has made it an invaluable reagent in the production of enantioselective compounds. Furthermore, its stability under various reaction conditions makes it suitable for large-scale industrial applications.

Recent studies have also explored the environmental impact of this compound. Researchers have investigated its biodegradability and toxicity profiles, which are critical factors for its safe handling and disposal. These studies have shown that the compound exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with current environmental regulations and sustainability goals.

The versatility of CAS No 2227703-85-, combined with its unique chemical properties, continues to make it a focal point for researchers across multiple disciplines. As advancements in synthetic methods and computational modeling techniques continue to evolve, the potential applications of this compound are expected to expand further, contributing significantly to both academic research and industrial innovation.